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Compound of Interest

Compound Name: Talibegron Hydrochloride

Cat. No.: B1682585 Get Quote

Application Notes and Protocols for Talibegron
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Talibegron Hydrochloride is a potent and selective β3 adrenergic receptor agonist.[1] It is a

valuable tool for in vitro and in vivo studies investigating the role of the β3 adrenergic receptor

in various physiological processes, including lipolysis, thermogenesis, and bladder relaxation.

These application notes provide detailed protocols for the safe handling, storage, and use of

Talibegron Hydrochloride in a laboratory setting.

Physicochemical and Safety Data
Proper handling of Talibegron Hydrochloride is essential to ensure laboratory safety and

experimental integrity. The following tables summarize its key physicochemical properties and

hazard information.

Physicochemical Properties
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Property Value Source

Molecular Formula C₁₈H₂₂ClNO₄ PubChem

Molecular Weight 351.8 g/mol PubChem

Appearance White to off-white solid
Assumed based on typical

hydrochloride salts

Solubility Soluble in DMSO and water
Assumed based on similar

compounds

pD2

3.72 (on phenylephrine-

preconstricted rat mesenteric

artery)

JKN Biomedical

Hazard Identification and Safety Precautions
Talibegron Hydrochloride is classified as an irritant and a health hazard. All personnel

handling this compound must be familiar with its potential hazards and adhere to strict safety

protocols.

Hazard Statement GHS Classification Precautionary Measures

H319: Causes serious eye

irritation
Eye Irrit. 2

Wear protective goggles. In

case of contact, rinse

cautiously with water for

several minutes.

H371: May cause damage to

organs
STOT SE 2

Do not breathe dust. Use in a

well-ventilated area or with

respiratory protection.

H373: May cause damage to

organs through prolonged or

repeated exposure

STOT RE 2
Handle with care and avoid

repeated exposure.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.
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Hand Protection: Wear nitrile or other chemically resistant gloves.

Body Protection: A lab coat must be worn at all times.

Signaling Pathway
Talibegron Hydrochloride exerts its effects by activating the β3 adrenergic receptor, a G-

protein coupled receptor (GPCR). The downstream signaling cascade is initiated upon agonist

binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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